Cas no 934-72-5 ((R)-Methyl P-tolylsulfoxide)

(R)-Methyl P-tolylsulfoxide structure
(R)-Methyl P-tolylsulfoxide structure
(R)-Methyl P-tolylsulfoxide
934-72-5
C8H10OS
154.229401111603
MFCD00075175
817462
24871787

(R)-Methyl P-tolylsulfoxide Properties

Names and Identifiers

    • Benzene,1-methyl-4-(methylsulfinyl)-
    • Methyl 4-Tolyl Sulfoxide
    • 1-METHYL-4-(METHYLSULPHINYL)BENZENE
    • 1-methyl-4-methylsulfinylbenzene
    • Methyl 4-methylphenyl sulphoxide
    • Methyl p-tolyl sulfoxide
    • 1-Methyl-4-(methylsulfinyl)benzene
    • Methyl 4-methylphenylsulfoxide
    • 1-Methanesulfinyl-4-methylbenzene
    • Methyl p-methylphenylsulfoxide
    • Benzene, 1-methyl-4-(methylsulfinyl)-
    • FEVALTJSQBFLEU-UHFFFAOYSA-N
    • methyl p-tolylsulfoxide
    • Methyl (4-methylphenyl) sulfoxide
    • 1-Methanesulfinyl-4-methyl-benzene
    • 1-Methyl-4-(methylsulfinyl)benzene (ACI)
    • Sulfoxide, methyl p-tolyl (6CI, 7CI, 8CI)
    • (±)-Methyl p-toluene sulfoxide
    • (±)-Methyl p-tolyl sulfoxide
    • (±)-p-Tolyl methyl sulfoxide
    • 4-(Methylsulfinyl)toluene
    • 4-Methylphenyl methyl sulfoxide
    • 4-Toluene methyl sulfoxide
    • Methyl 4-methylphenyl sulfoxide
    • Methyl 4-tolyl sulfoxide
    • Methyl p-methylphenyl sulfoxide
    • NSC 141186
    • p-Methylphenyl methyl sulfoxide
    • p-Tolyl methyl sulfoxide
    • PS-4386
    • 1-Methyl-4-methylsulfinyl-benzene
    • T73083
    • 934-72-5
    • SCHEMBL280535
    • DTXSID401347144
    • DB-057843
    • NSC-141186
    • M3061
    • DB-063924
    • NSC141186
    • (S)-Methyl P-tolylsulfoxide
    • Methyl p-tolyl sulfoxide, 97%
    • (S)-()-Methyl p-tolyl sulfoxide
    • MFCD00075175
    • Benzene, 1-methyl-4-[(R)-methylsulfinyl]-
    • AKOS006228260
    • DA-31695
    • 1-Methyl-4-(methylsulfinyl)benzene #
    • GEO-04078
    • +Expand
    • MFCD00075175
    • FEVALTJSQBFLEU-UHFFFAOYSA-N
    • 1S/C8H10OS/c1-7-3-5-8(6-4-7)10(2)9/h3-6H,1-2H3
    • O=S(C)C1C=CC(C)=CC=1

Computed Properties

  • 154.04500
  • 0
  • 2
  • 1
  • 154.04523611g/mol
  • 10
  • 125
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 1.4
  • nothing
  • 0
  • 36.3

Experimental Properties

  • 2.59810
  • 36.28000
  • 1.5780 (estimate)
  • 113-114 °C/2 mmHg(lit.)
  • 44-46 °C (lit.)
  • Fahrenheit: >235.4 ° f
    Celsius: >113 ° c
  • Not determined
  • Not determined
  • 1.1125 (rough estimate)

(R)-Methyl P-tolylsulfoxide Security Information

  • 3
  • NONH for all modes of transport

(R)-Methyl P-tolylsulfoxide Customs Data

  • 2930909090

  • China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-Methyl P-tolylsulfoxide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003EYO-1g
1-METHYL-4-(METHYLSULFINYL)BENZENE
 934-72-5 >98.0%(GC)
1g
 $145.00 2024-04-20
A2B Chem LLC
AB58560-1g
1-Methyl-4-(methylsulphinyl)benzene
 934-72-5
1g
 $84.00 2024-07-18
Aaron
AR003F70-100mg
1-METHYL-4-(METHYLSULFINYL)BENZENE
 934-72-5 98%
100mg
 $30.00 2024-07-18
Apollo Scientific
OR25242-1g
Methyl 4-methylphenyl sulphoxide
 934-72-5
1g
 £30.00 2024-05-22
eNovation Chemicals LLC
D111233-1g
1-METHYL-4-(METHYLSULFINYL)BENZENE
 934-72-5 98%
1g
 $248 2021-10-20
TRC
M223068-10mg
(R)-Methyl P-tolylsulfoxide
 934-72-5
10mg
 $58.00 2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M304998-200mg
Methyl 4-Tolyl Sulfoxide
 934-72-5 ≥98%
200mg
 ￥197.00
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1576326-100mg
1-Methyl-4-(methylsulfinyl)benzene
 934-72-5 98%
100mg
 ￥280.00 2024-04-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X69895-1g
1-METHYL-4-(METHYLSULFINYL)BENZENE
 934-72-5 ≥98%
1g
 ¥628.0 2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
FS068-1g
(R)-Methyl P-tolylsulfoxide
 934-72-5 98.0%(GC)
1g
 ￥1232.0 2022-07-28

(R)-Methyl P-tolylsulfoxide Synthesis

Synthetic Circuit 1

623-13-2 623-13-2
934-72-5 934-72-5
Reaction Conditions
1.1 Reagents: Iodosylbenzene ,  1887095-42-2 Solvents: Acetonitrile ;  5 min, 40 °C
Reference
Iodosylbenzene and iodylbenzene adducts of cerium(IV) complexes bearing chelating oxygen ligands
Au-Yeung, Ka-Chun; So, Yat-Ming; Wang, Guo-Cang; Sung, Herman H.-Y.; Williams, Ian D.; et al, Dalton Transactions, 2016, 45(13), 5434-5438

Synthetic Circuit 2

623-13-2 623-13-2
934-72-5 934-72-5
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ,  Hydrogen peroxide Catalysts: 1,2-Benzisothiazole, 3-(1,1-dimethylethyl)-, 1,1-dioxide Solvents: Dichloromethane ,  Water
Reference
Unexpected nucleophilic participation and rearrangement of DBU in reactions with saccharin derivatives
Page, Philip C. Bulman; Vahedi, Hooshang; Bethell, Donald; Barkley, James V., Synthetic Communications, 2003, 33(11), 1937-1941

Synthetic Circuit 3

623-13-2 623-13-2
934-72-5 934-72-5
Reaction Conditions
1.1 Catalysts: 2685787-09-9 Solvents: Methanol ;  10 h, 25 °C
Reference
Incorporating Photochromic Triphenylamine into a Zirconium-Organic Framework for Highly Effective Photocatalytic Aerobic Oxidation of Sulfides
Zou, Xin-Nan; Zhang, Deshan; Luan, Tian-Xiang; Li, Qiang ; Li, Lei; et al, ACS Applied Materials & Interfaces, 2021, 13(17), 20137-20144

Synthetic Circuit 4

623-13-2 623-13-2
934-72-5 934-72-5
Reaction Conditions
1.1 Reagents: 2375658-37-8 ,  2375658-40-3 Solvents: Dichloromethane ;  1 h, rt
Reference
Synthesis, structure, and reactivity of tetravalent cerium complexes containing oxidizing oxyanion ligands
Wong, Wai-Ho; Wong, Kai-Hong; Au-Yeung, Ka-Chun; So, Yat-Ming; Cheung, Wai-Man; et al, Journal of Organometallic Chemistry, 2019, 899,

Synthetic Circuit 5

623-13-2 623-13-2
934-72-5 934-72-5
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Molybdenum, [2-[[(2-mercaptoethyl)imino]methyl]phenolato(2-)-N,O,S]dioxo- Solvents: Decane ,  Chloroform-d ;  30 min, rt
Reference
Mild, Selective Sulfoxidation with Molybdenum(VI) cis-Dioxo Catalysts
Cantwell, Kelsey E.; Fanwick, Phillip E.; Abu-Omar, Mahdi M., ACS Omega, 2017, 2(5), 1778-1785

Synthetic Circuit 6

623-13-2 623-13-2
934-72-5 934-72-5
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: 2095563-62-3 Solvents: Ethanol ,  Water ;  30 min, 85 °C
Reference
An organic-inorganic hybrid supramolecular framework material based on a [P2W18O62]6- cluster and Yb & Na complexes of pyridine-2,6-dicarboxylic acid: a catalyst for selective oxidation of sulfides in water with H2O2
Reddy, Pulikanti Guruprasad; Mamidi, Narsimha; Pradeep, Chullikkattil P., CrystEngComm, 2016, 18(23), 4272-4276

Synthetic Circuit 7

623-13-2 623-13-2
934-72-5 934-72-5
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Gold (chitosan/silica nanocatalyst) Solvents: Methanol ,  Water ;  5 min, rt; 2 h, 60 °C
Reference
Selective oxidation of sulfides to sulfoxides using hydrogen peroxide over Au/CTN-silica catalyst
Wang, Fang; Liu, Cheng; Liu, Gui; Li, Wenxiu; Liu, Junhua, Catalysis Communications, 2015, 72, 142-146

Synthetic Circuit 8

623-13-2 623-13-2
934-72-5 934-72-5
Reaction Conditions
1.1 Reagents: Iodobenzene diacetate Catalysts: (SP-5-31)-Carbonyl[5,10,15,20-tetrakis(2,4,6-trimethylphenyl)-21H,23H-porphinato… Solvents: Chloroform-d ;  100 h, 25 °C
Reference
Visible light-promoted selective oxidation of sulfides to sulfoxides catalyzed by ruthenium porphyrins with iodobenzene diacetate
Chen, Tse-Hong; Yuan, Zhibo; Carver, Aaron; Zhang, Rui, Applied Catalysis, 2014, 478, 275-282

Synthetic Circuit 9

623-13-2 623-13-2
934-72-5 934-72-5
Reaction Conditions
1.1 Reagents: tert-Butyl peroxide Catalysts: (OC-6-23)-Chloro[[2,2′-[[[2-(hydroxy-κO)propyl]imino-κN]bis(methylene)]bis[4,6-b… Solvents: Chloroform-d ;  24 h, 21 °C
Reference
Oxidomolybdenum(VI) complexes with aminoalcohol bis(phenolate) [O,N,O,O'] ligands: Synthesis and catalytic studies
Hakala, Juuso; Sillanpaeae, Reijo; Lehtonen, Ari, Inorganic Chemistry Communications, 2012, 21, 21-23

Synthetic Circuit 10

623-13-2 623-13-2
934-72-5 934-72-5
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Zinc(4+), tetraaqua[bis(formato-κO)tin][μ3-[5,15-di(4-pyridinyl-κN)-10,20-di-4-p… Solvents: Methanol ,  Dichloromethane ;  12 h, rt
Reference
A SnIV-Porphyrin-Based Metal-Organic Framework for the Selective Photo-Oxygenation of Phenol and Sulfides
Xie, Ming-Hua; Yang, Xiu-Li; Zou, Chao; Wu, Chuan-De, Inorganic Chemistry, 2011, 50(12), 5318-5320

Synthetic Circuit 11

623-13-2 623-13-2
934-72-5 934-72-5
Reaction Conditions
1.1 Catalysts: Molybdovanadophosphoric acid (H5PMo10V2O40) Solvents: Acetic acid ;  1 h, 70 °C; cooled
Reference
Electron Transfer-Oxygen Transfer Oxygenation of Sulfides Catalyzed by the H5PV2Mo10O40 Polyoxometalate
Khenkin, Alexander M.; Leitus, Gregory; Neumann, Ronny, Journal of the American Chemical Society, 2010, 132(33), 11446-11448

Synthetic Circuit 12

623-13-2 623-13-2
934-72-5 934-72-5
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Ceric ammonium nitrate (clay-supported) Solvents: Methanol ;  2 h, rt
Reference
Clay-supported ceric ammonium nitrate as an effective, viable catalyst in the oxidation of olefins, chalcones and sulfides by molecular oxygen
Dhakshinamoorthy, Amarajothi; Pitchumani, Kasi, Catalysis Communications, 2009, 10(6), 872-878

(R)-Methyl P-tolylsulfoxide Raw materials

(R)-Methyl P-tolylsulfoxide Preparation Products

(R)-Methyl P-tolylsulfoxide Suppliers

J&K Scientific
Audited Supplier Audited Supplier
(CAS:934-72-5)
ZHAI XIAN SHENG
18210857532
xiangyang.zhai@jk-sci.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:934-72-5)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:934-72-5)
A LA DING
anhua.mao@aladdin-e.com

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